Cas no 231949-39-6 (4-(2-methoxynaphthalen-1-yl)butanoic acid)

• Product Name: 4-(2-methoxynaphthalen-1-yl)butanoic acid
• CAS No: 231949-39-6
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5859833
• PubChem ID: 293025
• Update Time: 2025-10-29

4-(2-methoxynaphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenebutanoic acid, 2-methoxy-
• NSC159309
• 231949-39-6
• QBXQMSYOUZFSPT-UHFFFAOYSA-N
• 2-Methoxy-1-naphthalenebutyric acid
• NSC-159309
• 4-(2-methoxy-1-naphthyl)butanoic acid
• 4-(2-methoxynaphthalen-1-yl)butanoic acid
• AKOS013530666
• 4-(2-Methoxynaphth-1-yl)butanoic Acid
• EN300-1848769
• SCHEMBL7735752

• Inchi： 1S/C15H16O3/c1-18-14-10-9-11-5-2-3-6-12(11)13(14)7-4-8-15(16)17/h2-3,5-6,9-10H,4,7-8H2,1H3,(H,16,17)
• InChI Key： QBXQMSYOUZFSPT-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=C2C(C=CC=C2)=CC=C1OC

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Melting Point: 81-83 °C
• Boiling Point: 420.5±20.0 °C(Predicted)
• pka: 4.71±0.10(Predicted)

Additional information on 4-(2-methoxynaphthalen-1-yl)butanoic acid

Introduction to 4-(2-methoxynaphthalen-1-yl)butanoic acid (CAS No. 231949-39-6)

4-(2-methoxynaphthalen-1-yl)butanoic acid, identified by the Chemical Abstracts Service (CAS) number 231949-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of naphthalene derivatives, characterized by its unique structural motif that combines a butanoic acid side chain with a methoxynaphthalene core. The presence of both functional groups imparts distinct chemical properties, making it a versatile scaffold for further derivatization and application in synthetic chemistry.

The molecular structure of 4-(2-methoxynaphthalen-1-yl)butanoic acid consists of a benzene-like naphthalene ring system substituted with a methoxy group at the 2-position, linked to a butanoic acid moiety at the 1-position. This configuration not only influences its electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The compound’s solubility profile, reactivity, and potential metabolic pathways are areas of active investigation, particularly in the context of drug discovery and development.

In recent years, the demand for novel bioactive molecules has driven extensive research into naphthalene-based compounds due to their inherent structural complexity and biological relevance. 4-(2-methoxynaphthalen-1-yl)butanoic acid has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its utility in medicinal chemistry stems from its ability to serve as a building block for designing molecules with tailored biological activities. For instance, modifications at the butanoic acid moiety can introduce hydrophobic or hydrophilic properties, while alterations to the naphthalene ring can fine-tune binding affinities to specific enzymes or receptors.

One of the most compelling aspects of 4-(2-methoxynaphthalen-1-yl)butanoic acid is its potential application in modulating inflammatory pathways. Emerging research suggests that naphthalene derivatives can interact with key transcription factors and signaling molecules involved in inflammation. The methoxy group on the naphthalene ring may enhance binding interactions by increasing lipophilicity, while the carboxylic acid functionality provides a site for hydrogen bonding or ionic interactions with biological targets. These characteristics make it an attractive candidate for developing novel anti-inflammatory agents.

The synthesis of 4-(2-methoxynaphthalen-1-yl)butanoic acid typically involves multi-step organic transformations, starting from commercially available precursors such as 2-methoxynaphthalene and butyric acid derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, particularly for industrial applications where large quantities of the compound may be required.

From a computational chemistry perspective, 4-(2-methoxynaphthalen-1-yl)butanoic acid has been subjected to molecular modeling studies to predict its binding modes with potential targets. These studies often employ docking algorithms to simulate interactions with proteins such as kinases or cytochrome P450 enzymes. The results provide valuable insights into how structural modifications might enhance potency or selectivity, guiding experimental efforts in drug design. Additionally, spectroscopic techniques like NMR spectroscopy and mass spectrometry have been instrumental in confirming the structural integrity and purity of synthesized samples.

The pharmacokinetic properties of 4-(2-methoxynaphthalen-1-yl)butanoic acid are another critical area of focus. Researchers are investigating its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its suitability as a lead compound. In vitro studies using cell culture models have revealed interesting insights into how the compound is processed within biological systems. For example, preliminary data suggest that it may exhibit moderate solubility in aqueous environments while maintaining stability under physiological conditions.

Recent advancements in biocatalysis have also opened new avenues for exploring 4-(2-methoxynaphthalen-1-yl)butanoic acid derivatives through enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases can be harnessed to introduce functional groups or modify existing ones in a regioselective manner. This approach not only enhances synthetic efficiency but also reduces environmental impact by minimizing waste generation compared to traditional chemical synthesis methods.

The therapeutic potential of 4-(2-methoxynaphthalen-1-yl)butanoic acid extends beyond inflammation modulation into other disease areas such as neurodegeneration and cancer. Preclinical studies have hinted at its ability to interact with amyloid-beta plaques associated with Alzheimer’s disease by inhibiting beta-secretase activity. Similarly, its structural features may enable it to disrupt oncogenic signaling pathways in cancer cells through direct targeting or indirect effects on microenvironmental factors.

In conclusion,4-(2-methoxynaphthalen-1-yl)butanoic acid (CAS No. 231949-39-6) represents a promising candidate for further pharmaceutical development due to its unique structural features and versatile chemical properties. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in modern drug discovery efforts. As our understanding of molecular interactions deepens,4-(2-methoxynaphthalen-1-yl)butanoic acid is poised to play an increasingly significant role in addressing unmet medical needs across multiple therapeutic domains.